![molecular formula C10H14F3NO5 B6218826 methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid CAS No. 2751610-21-4](/img/no-structure.png)
methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid
Description
“Methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid” is a chemical compound with the CAS Number: 2580210-30-4 . It has a molecular weight of 271.19 . The IUPAC name for this compound is methyl 4-amino-2-oxabicyclo [2.1.1]hexane-1-carboxylate 2,2,2-trifluoroacetate . It is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO3.C2HF3O2/c1-10-5(9)7-2-6(8,3-7)4-11-7;3-2(4,5)1(6)7/h2-4,8H2,1H3;(H,6,7) . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound is a powder and is stored at 4 degrees Celsius .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid involves the conversion of starting materials into intermediate compounds, which are then further reacted to form the final product. The synthesis pathway involves several steps, including protection of functional groups, formation of key intermediates, and deprotection of functional groups to yield the final product.", "Starting Materials": [ "Methyl acetoacetate", "Methylamine", "Ethyl chloroformate", "Trifluoroacetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the carbonyl group in methyl acetoacetate using ethyl chloroformate and sodium bicarbonate to form ethyl 2-chloro-2-oxoacetate", "Step 2: Reaction of ethyl 2-chloro-2-oxoacetate with methylamine in methanol to form methyl 4-amino-2-oxobutanoate", "Step 3: Cyclization of methyl 4-amino-2-oxobutanoate using hydrochloric acid to form methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate", "Step 4: Deprotection of the ester group in methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate using trifluoroacetic acid to yield the final product, methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid" ] } | |
CAS No. |
2751610-21-4 |
Molecular Formula |
C10H14F3NO5 |
Molecular Weight |
285.2 |
Purity |
95 |
Origin of Product |
United States |
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